Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)

80304-42-3 structure
Product name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid
CAS No:80304-42-3
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD18910969
CID:1006184
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
- 1,5-dimethylimidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
- MJWMSFLDPWTOSC-UHFFFAOYSA-N
- FCH966539
- 2517AC
- AX8211340
- ST24036876
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
-
- MDL: MFCD18910969
- Inchi: 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
- InChI Key: MJWMSFLDPWTOSC-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)N(C)C=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Topological Polar Surface Area: 55.1
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A310605-100mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 100mg |
$88.00 | 2021-07-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CX781-200mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 200mg |
919.0CNY | 2021-08-04 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7159-250MG |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95% | 250MG |
¥ 462.00 | 2023-04-13 | |
Fluorochem | 224936-1g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95% | 1g |
£277.00 | 2022-02-28 | |
Chemenu | CM126063-250mg |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95%+ | 250mg |
$170 | 2024-07-23 | |
Fluorochem | 224936-10g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95% | 10g |
£1446.00 | 2022-02-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1067820-250mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 250mg |
¥898.00 | 2024-07-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CX781-5g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 5g |
11536CNY | 2021-05-08 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7159-5G |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95% | 5g |
¥ 7,563.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7159-10G |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95% | 10g |
¥ 12,612.00 | 2023-04-13 |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Related Literature
-
Sopan Valiba Shinde,Pinaki Talukdar Org. Biomol. Chem. 2019 17 4483
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80304-42-3)1,5-Dimethyl-1H-imidazole-4-carboxylic acid

Purity:99%/99%
Quantity:1g/5g
Price ($):377.0/1320.0